Cas no 169814-55-5 (1-(3-(4-fluorophenyl)-5-methylisoxazol-4-yl)ethanone)

• Product Name: 1-(3-(4-fluorophenyl)-5-methylisoxazol-4-yl)ethanone
• CAS No: 169814-55-5
• MF: C₁₂H₁₀FNO₂
• MW: 219.211706638336
• CID: 135035
• PubChem ID: 53413984
• Update Time: 2025-09-27

1-(3-(4-fluorophenyl)-5-methylisoxazol-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-(4-fluorophenyl)-5-methyl-4-isoxazolyl]-
• 1-[3-(4-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]ethanone
• 1-[3-(4-fluorophenyl)-5-methyl-4-isoxazolyl]Ethanone
• 169814-55-5
• 1-(3-(4-FLUOROPHENYL)-5-METHYLISOXAZOL-4-YL)ETHANONE
• 1-[3-(4-Fluorophenyl)-5-methyl-1,2-oxazol-4-yl]ethan-1-one
• 1-[3-(4-fluorophenyl)-5-methyl-4-isoxazolyl]-Ethanone
• 1-[3-(4-Fluoro-phenyl)-5-methyl-isoxazol-4-yl]-ethanone
• SCHEMBL2475844
• SMNLZIPZXIVDCL-UHFFFAOYSA-N
• DTXSID40696744
• A18295
• 1-(3-(4-fluorophenyl)-5-methylisoxazol-4-yl)ethanone

• Inchi： 1S/C12H10FNO2/c1-7(15)11-8(2)16-14-12(11)9-3-5-10(13)6-4-9/h3-6H,1-2H3
• InChI Key： SMNLZIPZXIVDCL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(C(C)=O)=C(C)ON=1

Computed Properties

• Exact Mass: 219.0696
• Monoisotopic Mass: 219.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones